![molecular formula C27H27N5O2S B301461 N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide](/img/structure/B301461.png)
N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide
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Overview
Description
N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole-based compounds and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been found to target multiple signaling pathways involved in cancer development and progression.
Biochemical and Physiological Effects:
This compound has been found to exhibit minimal toxicity towards normal cells, indicating its potential as a safe and effective therapeutic agent. Additionally, this compound has shown anti-inflammatory activity and has been found to modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide is its high potency and selectivity towards cancer cells. However, one of the limitations of this compound is its low solubility, which can affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the research and development of N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide. One area of interest is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the precise mechanism of action and to identify potential drug targets. Finally, preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound as a potential therapeutic agent.
Synthesis Methods
The synthesis of N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide involves the reaction of 2-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 4-amino-5-mercapto-4H-1,2,4-triazole and 2-(2,4-dimethylphenylamino)ethyl isocyanide to yield the final product.
Scientific Research Applications
N-{4-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, this compound has shown promising activity against bacterial and fungal infections.
properties
Molecular Formula |
C27H27N5O2S |
---|---|
Molecular Weight |
485.6 g/mol |
IUPAC Name |
N-[4-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-2-methylbenzamide |
InChI |
InChI=1S/C27H27N5O2S/c1-17-9-14-23(19(3)15-17)29-24(33)16-35-27-31-30-25(32(27)4)20-10-12-21(13-11-20)28-26(34)22-8-6-5-7-18(22)2/h5-15H,16H2,1-4H3,(H,28,34)(H,29,33) |
InChI Key |
JKBUEHIHPWFBKM-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C)C |
Origin of Product |
United States |
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